![molecular formula C14H20N2O4 B2877497 (S)-4-(4-(2,3-Dihydroxypropyl)piperazin-1-yl)benzoic acid CAS No. 2241107-60-6](/img/structure/B2877497.png)
(S)-4-(4-(2,3-Dihydroxypropyl)piperazin-1-yl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(S)-4-(4-(2,3-Dihydroxypropyl)piperazin-1-yl)benzoic acid, also known as S-DHPBA, is an important chemical compound that has been widely used in scientific research. It is a chiral molecule that contains a piperazine ring and a benzoic acid moiety, and has been found to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Drug Metabolism
A study by Hvenegaard et al. (2012) explored the oxidative metabolism of Lu AA21004, a novel antidepressant, identifying its conversion into several metabolites, including a benzylic alcohol further oxidized to the corresponding benzoic acid. This research highlights the role of cytochrome P450 enzymes in drug metabolism, providing insight into the metabolic pathways of novel therapeutic compounds (Hvenegaard et al., 2012).
Crystal Structure Analysis
Faizi et al. (2016) reported the crystal structure of 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid (EPBA), revealing insights into the molecular conformation and interactions within the crystal lattice. This research contributes to the understanding of molecular structures and their implications for drug design and development (Faizi et al., 2016).
Synthesis and Antimicrobial Activities
Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and evaluated their antimicrobial activities, highlighting the potential of piperazine-based compounds in developing new antimicrobial agents. This study exemplifies the application of chemical synthesis in addressing antimicrobial resistance (Bektaş et al., 2007).
Antibacterial Activity
Xu et al. (2012) synthesized a Schiff base with potential antibacterial activity, demonstrating the potential of piperazine derivatives in contributing to the discovery of new antibacterial agents. The study underscores the importance of structural modifications in enhancing biological activity (Xu et al., 2012).
properties
IUPAC Name |
4-[4-[(2S)-2,3-dihydroxypropyl]piperazin-1-yl]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4/c17-10-13(18)9-15-5-7-16(8-6-15)12-3-1-11(2-4-12)14(19)20/h1-4,13,17-18H,5-10H2,(H,19,20)/t13-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRQKHLBKWYJSMW-ZDUSSCGKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(CO)O)C2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1C[C@@H](CO)O)C2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-4-(4-(2,3-Dihydroxypropyl)piperazin-1-yl)benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.